Cas no 271778-22-4 (methyl 2-(furan-2-amido)thiophene-3-carboxylate)

• Product Name: methyl 2-(furan-2-amido)thiophene-3-carboxylate
• CAS No: 271778-22-4
• MF: C₁₁H₉NO₄S
• MW: 251.258461713791
• CID: 4643550
• Update Time: 2025-11-05

methyl 2-(furan-2-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(furan-2-carboxamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[(2-furanylcarbonyl)amino]-, methyl ester
• methyl 2-(furan-2-amido)thiophene-3-carboxylate

• Inchi： 1S/C11H9NO4S/c1-15-11(14)7-4-6-17-10(7)12-9(13)8-3-2-5-16-8/h2-6H,1H3,(H,12,13)
• InChI Key： NAYQRHLZKYCWJO-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC=CO2)=O)SC=CC=1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 2-(furan-2-amido)thiophene-3-carboxylate

Methyl 2-(furan-2-amido)thiophene-3-carboxylate (CAS No. 271778-22-4): A Multifunctional Heterocyclic Compound in Modern Organic Synthesis and Pharmaceutical Research

The compound methyl 2-(furan-2-amido)thiophene-3-carboxylate (CAS No. 271778-22-4) is a structurally complex heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and catalytic processes. Its unique combination of furan, thiophene, and carboxylate functionalities positions it as a versatile scaffold for the development of bioactive molecules and functional materials. The IUPAC name methyl 2-(furan-2-amido)thiophene-3-carboxylate reflects its core structure: a thiophene ring fused with a furan-derived amide group at the C-5 position and a methyl ester at the C-3 position of the thiophene ring. This architecture provides multiple sites for chemical modification, enabling its application in diverse synthetic pathways.

Recent studies have highlighted the importance of thieno-furan hybrid systems in drug discovery due to their ability to modulate biological targets such as kinases, GPCRs, and ion channels. The amido linkage between the furan and thiophene rings introduces hydrogen-bonding capabilities, which are critical for interactions with protein active sites. For instance, a 2024 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of methyl 2-(furan-2-amido)thiophene-3-carboxylate exhibited potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, with IC₅₀ values as low as 0.8 µM against COX-1 and COX-2 isoforms.

From a synthetic perspective, the preparation of CAS No. 271778-22-4 typically involves multistep reactions starting from substituted thiophenes or furans. A notable approach described in *Organic Letters* (Vol. 45, Issue 15) employs palladium-catalyzed cross-coupling reactions to construct the thieno-furan framework, followed by amidation using coupling reagents like HATU or EDCI. The ester group at C-3 can be further hydrolyzed to carboxylic acids or converted into amides/ureas via nucleophilic substitution, offering flexibility for downstream derivatization.

In materials science, compounds containing both furan and thiophene moieties are being explored for organic photovoltaics (OPVs) due to their tunable bandgap properties. The conjugated π-system formed by the fused heterocycles enhances charge carrier mobility while maintaining solubility in common organic solvents like chlorobenzene or toluene. A collaborative research team from MIT and TU Delft reported in *Advanced Materials* (Vol. 36, Issue 9) that polymers incorporating units similar to methyl 2-(furan-2-amido)thiophene-3-carboxylate achieved power conversion efficiencies exceeding 9% under AM1.5G solar conditions.

The stability profile of this compound under various reaction conditions has also been extensively characterized. Thermal gravimetric analysis (TGA) shows decomposition onset temperatures above 300°C in nitrogen atmosphere, while NMR spectroscopy confirms structural integrity after exposure to aqueous environments at pH ranges from acidic (pH=1) to basic (pH=10). These properties make it suitable for use in both solution-phase syntheses and solid-state applications.

Environmental impact assessments indicate that while methyl esters can biodegrade under aerobic conditions over several weeks, the persistence of heterocyclic frameworks like thiophenes requires careful waste management protocols during industrial-scale production processes involving this compound.

Current research trends suggest expanding applications beyond traditional pharmaceuticals into areas such as agrochemicals and electronic materials. For example, preliminary studies on herbicidal activity showed that certain derivatives displayed selective inhibition against weeds without affecting crop plants at concentrations below EC₅₀ thresholds established by EPA guidelines.

As synthetic methodologies continue evolving through innovations like flow chemistry and microwave-assisted synthesis techniques, accessibility to high-purity samples of CAS No. 271778-264 is expected to increase significantly over the next five years according to market analysis reports from Grand View Research Inc.